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For Researchers, Scientists, and Drug Development Professionals

Introduction

12-Hydroxyalbrassitriol is a drimane sesquiterpenoid, a class of C15 bicyclic natural products
known for their diverse and significant biological activities.[1] This compound was first isolated
from cultures of the fungus Penicillium sp., obtained from a soil sample in the Datun tin mine
tailings area in Yunnan, China.[2] Its discovery has contributed to the growing interest in fungal
drimane-type sesquiterpenoids as a source of novel chemical entities with potential therapeutic
applications.[1] This technical guide provides a comprehensive overview of the chemical
structure, spectroscopic data, and reported biological activity of 12-Hydroxyalbrassitriol,
along with detailed experimental protocols for its characterization and evaluation.

Chemical Structure and Properties

The chemical structure of 12-Hydroxyalbrassitriol was elucidated through extensive
spectroscopic analysis, including High-Resolution Electrospray lonization Mass Spectrometry
(HRESIMS) and various Nuclear Magnetic Resonance (NMR) techniques.[2]

Table 1: Physicochemical Properties of 12-Hydroxyalbrassitriol
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Property Value Reference
Molecular Formula C15H2604 [2]
Molecular Weight 270.4 g/mol [2]

CAS Number 2193060-23-8

Appearance Powder

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [3]
Acetate, DMSO, Acetone

Spectroscopic Data

The structural assignment of 12-Hydroxyalbrassitriol was based on the following key
spectroscopic data.

High-Resolution Electrospray lonization Mass Spectrometry (HRESIMS): The molecular
formula of C1sH2604 was established from the HRESIMS data, which showed a sodium adduct
ion [M + Na]* at m/z 293.1729. This corresponds to three degrees of unsaturation.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy: The *H and 3C NMR data were crucial for
determining the connectivity and stereochemistry of the molecule. The spectra revealed the
presence of three tertiary methyl groups, two oxymethylenes, an oxymethine, and an olefinic
proton. The 13C NMR and DEPT experiments identified 15 carbon resonances, including an
oxygenated quaternary carbon, two oxygenated methylenes, one oxygenated methine, and two
olefinic carbons.[2]

Table 2: 1H and 3C NMR Spectroscopic Data for 12-Hydroxyalbrassitriol (in CDCIs)

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.tandfonline.com/doi/full/10.1080/10286020.2016.1261830
https://www.tandfonline.com/doi/full/10.1080/10286020.2016.1261830
https://www.biocrick.com/12-Hydroxyalbrassitriol-BCN9201.html
https://www.benchchem.com/product/b12372649?utm_src=pdf-body
https://www.tandfonline.com/doi/full/10.1080/10286020.2016.1261830
https://www.tandfonline.com/doi/full/10.1080/10286020.2016.1261830
https://www.benchchem.com/product/b12372649?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12372649?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Position oC (ppm) OH (ppm, J in Hz)

1 39.5 (1) 1.45 (m), 1.65 (m)

2 18.4 (t) 1.55 (m)

3 42.1 (1) 1.40 (m)

4 33.5 (s)

5 55.4 (d) 1.85 (m)

6 24.5 (t) 2.10 (m)

7 125.0 (d) 5.79 (br s)

8 135.5 (s)

9 72.8 (s)

10 39.9 (s)

11 65.2 (t) 4.15 (d, 12.0), 4.22 (d, 12.0)
12 68.9 (1) 3.67 (d, 11.5), 3.69 (d, 11.5)
13 33.5 (q) 1.09 (s)

14 21.7 (q) 0.99 (s)

15 14.6 (q) 1.16 (s)

Data extracted from Ding JH,
et al. J Asian Nat Prod Res.
2017 Aug;19(8):780-785.[2]

Biological Activity

12-Hydroxyalbrassitriol, along with its co-isolated analogs, was evaluated for its cytotoxic
effects against a panel of five human cancer cell lines.

Cytotoxicity Assay
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The in vitro cytotoxicity of 12-Hydroxyalbrassitriol was assessed using the Sulforhodamine B
(SRB) assay. This method determines cell density based on the measurement of cellular
protein content.

Table 3: Cytotoxicity of 12-Hydroxyalbrassitriol against Human Cancer Cell Lines (ICso in uM)

Cell Line HL-60 SMMC-7721 A-549 MCF-7 SW480

12-
Hydroxyalbra > 40 > 40 > 40 > 40 > 40
ssitriol

Cisplatin
(Positive 3.2 8.5 10.1 125 11.8
Control)

Data
extracted
from Ding JH,
et al. J Asian
Nat Prod
Res. 2017
Aug;19(8):78
0-785.[2]

The results indicate that 12-Hydroxyalbrassitriol did not exhibit significant cytotoxic activity
against the tested human cancer cell lines at concentrations up to 40 pM.[2]

Experimental Protocols
Isolation and Purification of 12-Hydroxyalbrassitriol

The following workflow outlines the general procedure for the isolation of 12-
Hydroxyalbrassitriol from Penicillium sp. cultures.
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Fungal Cultivation and Extraction

Inoculation of Penicillium sp. on PDA medium

l

Solid-state fermentation on rice medium
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Extraction with EtOAc

rude Extract

Chromatographic Separation

Silica gel column chromatography

l

Sephadex LH-20 column chromatography

l

Preparative HPLC

Pure 12-Hydroxyalbrassitriol

12-Hydroxyalbrassitriol
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Figure 1. General workflow for the isolation of 12-Hydroxyalbrassitriol.

Structure Elucidation
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The determination of the chemical structure of 12-Hydroxyalbrassitriol involved a series of
spectroscopic analyses.

Pure Isolate
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HRESIMS 1D NMR (*H, 13C, DEPT) 2D NMR (COSY, HSQC, HMBC)

v v v

Determination of Molecular Formula Identification of Functional Groups and Carbon Skeleton Establishment of Connectivity and Relative Stereochemistry
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Final Structure of 12-Hydroxyalbrassitriol
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Figure 2. Logical flow for the structure elucidation of 12-Hydroxyalbrassitriol.

Cytotoxicity Assay (SRB Method)

The following protocol details the steps for assessing the in vitro cytotoxicity of 12-
Hydroxyalbrassitriol.

e Cell Culture: Human cancer cell lines (HL-60, SMMC-7721, A-549, MCF-7, and SW480) are
maintained in appropriate culture medium supplemented with fetal bovine serum and
antibiotics.

o Cell Seeding: Cells are seeded into 96-well plates at an optimal density and allowed to
adhere overnight.

o Compound Treatment: The cells are treated with various concentrations of 12-
Hydroxyalbrassitriol (and a positive control, such as cisplatin) for a specified incubation
period (e.g., 72 hours).
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» Cell Fixation: The cells are fixed with trichloroacetic acid (TCA).

e Staining: The fixed cells are stained with Sulforhodamine B (SRB) solution.
e Washing: Unbound dye is removed by washing with acetic acid.

e Solubilization: The protein-bound dye is solubilized with a Tris base solution.

e Absorbance Reading: The absorbance is measured at a specific wavelength (e.g., 515 nm)
using a microplate reader.

o Data Analysis: The ICso value, the concentration of the compound that inhibits cell growth by
50%, is calculated from the dose-response curve.

Conclusion

12-Hydroxyalbrassitriol is a drimane sesquiterpenoid with a well-characterized chemical
structure. While the initial screening for cytotoxicity against five human cancer cell lines did not
show significant activity, the drimane scaffold is a known pharmacophore for a wide range of
other biological effects, including anti-inflammatory, antimicrobial, and antifungal activities.[4][5]
Further investigation into the broader biological profile of 12-Hydroxyalbrassitriol is warranted
to explore its full therapeutic potential. The detailed structural and experimental data provided
in this guide serve as a valuable resource for researchers in natural product chemistry,
medicinal chemistry, and drug discovery who are interested in this class of compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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